![molecular formula C20H26N2OS B4745137 1-(2,3-dimethylphenyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine](/img/structure/B4745137.png)
1-(2,3-dimethylphenyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine
Overview
Description
1-(2,3-dimethylphenyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperazine derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
1-(2,3-dimethylphenyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory, antitumor, and antimicrobial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 1-(2,3-dimethylphenyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation in various tissues. It has also been shown to have antimicrobial properties and may be effective in treating bacterial infections.
Advantages and Limitations for Lab Experiments
1-(2,3-dimethylphenyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It also has significant anti-inflammatory, antitumor, and antimicrobial properties, making it a useful compound for studying various diseases. However, its mechanism of action is not fully understood, and more research is needed to determine its full potential.
Future Directions
There are several future directions for research on 1-(2,3-dimethylphenyl)-4-[(5-propyl-3-thienyl)carbonyl]piperazine. One direction is to further investigate its mechanism of action and how it interacts with various enzymes and proteins in the body. Another direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to determine its full potential as an antimicrobial and antitumor agent.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential for various scientific research applications. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand its potential and determine its usefulness in various fields.
Properties
IUPAC Name |
[4-(2,3-dimethylphenyl)piperazin-1-yl]-(5-propylthiophen-3-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2OS/c1-4-6-18-13-17(14-24-18)20(23)22-11-9-21(10-12-22)19-8-5-7-15(2)16(19)3/h5,7-8,13-14H,4,6,9-12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBBBRJJWTUZFAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=CS1)C(=O)N2CCN(CC2)C3=CC=CC(=C3C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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